Cas no 832695-63-3 (Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)-)

Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)- structure
832695-63-3 structure
Product Name:Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)-
CAS No:832695-63-3
MF:C18H14N4S
MW:318.395561695099
CID:675254
PubChem ID:18450736
Update Time:2025-04-19

Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)-
    • 3-(4-aminophenyl)-7-pyridin-3-ylthieno[3,2-c]pyridin-4-amine
    • 3-(4-Aminophenyl)-7-(pyridin-3-yl)thieno[3,2-c]pyridin-4-amine
    • SCHEMBL3530501
    • DTXSID80593925
    • 832695-63-3
    • Inchi: 1S/C18H14N4S/c19-13-5-3-11(4-6-13)15-10-23-17-14(9-22-18(20)16(15)17)12-2-1-7-21-8-12/h1-10H,19H2,(H2,20,22)
    • InChI Key: ROULQLUREQEMRB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)N)C2C(N)=NC=C(C3C=NC=CC=3)C1=2

Computed Properties

  • Exact Mass: 318.09391764g/mol
  • Monoisotopic Mass: 318.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 106Ų

Thieno[3,2-c]pyridin-4-amine, 3-(4-aminophenyl)-7-(3-pyridinyl)- Related Literature

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